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Compound Name: Diisopropy! Adipate

Cat. No.: B033870

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisopropyl Adipate (DIPA), the diester of adipic acid and isopropyl alcohol, is a versatile
compound with significant applications in the pharmaceutical, cosmetic, and industrial sectors.
[1][2] Its unigue combination of properties, including low viscosity, excellent solubility for
lipophilic substances, and a non-greasy feel, makes it a valuable excipient in topical drug
formulations and dermatological products.[1][3] This technical guide provides an in-depth
overview of the core physicochemical properties of Diisopropyl Adipate, detailed experimental
protocols for their determination, and a summary of its applications in research, particularly in
drug development.

Core Physicochemical Properties

The functional characteristics of Diisopropyl Adipate in various applications are dictated by its
distinct physicochemical properties. A comprehensive summary of these properties is
presented below.

Identification and General Properties
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Property

Value

Reference(s)

Chemical Name

Diisopropyl Adipate

[4]

IUPAC Name dipropan-2-yl hexanedioate [4]
Isopropyl adipate, Adipic acid

Synonyms diisopropyl ester, Ceraphyl [4]
230, Crodamol DA

CAS Number 6938-94-9 [4]

Molecular Formula C12H2204 [4][5]

Molecular Weight 230.30 g/mol [415]

Physical State

Clear, colorless liquid

[1]1416]

Odor

Mild, characteristic, estery,

fatty, sour

[317]

Quantitative Physicochemical Data

The following table summarizes the key quantitative physicochemical parameters of

Diisopropyl Adipate, crucial for formulation development and research applications.
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Temperature
Property Value °C) Pressure Reference(s)
Density / Specific  0.963 - 0.970
. 20 [11[3]1418]
Gravity g/cm3
Melting Point -1°Cto-3°C 1013 hPa [4]16119]110]
Boiling Point 251 -253°C 760 mmHg [3][41[6]
120 °C 6.5 mmHg [10]
0.019 mmHg /
Vapor Pressure 20-25 [11031[7]
0.26 - 5.946 Pa
55.61 - 500 mg/L
Water Solubility (Practically 25-26 3141071
insoluble)
Soluble in
Solubility in alcohol and
: .20 [L1[3171[11]
Organic Solvents  common organic
solvents
Dynamic 4.00 cP (Low
o o 25 [61[12]
Viscosity viscosity)
Refractive Index 1.422 - 1.427 20 (11031141
) 109.44 - 124 °C
Flash Point 1013 hPa [L1[31[71[10]
(TCOC)
LogP (n-
2.676 - 3.389 25 [B1[71112]
octanol/water)

Applications in Research and Drug Development

Diisopropyl Adipate's unique properties make it a valuable excipient in various research and

development applications, particularly in the formulation of topical and transdermal drug

delivery systems.
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Emollient and Skin-Conditioning Agent: DIPA is widely used for its emollient properties,
providing a smooth, non-greasy feel to skincare and pharmaceutical preparations.[2][6] It
helps to soften and soothe the skin by forming a protective layer that reduces water loss.[2]

Solvent and Solubilizer: It serves as an excellent solvent for lipophilic active pharmaceutical
ingredients (APIs), sunscreens, and other cosmetic ingredients.[3] This property is crucial for
incorporating poorly water-soluble drugs into topical formulations.

Penetration Enhancer: Diisopropyl Adipate can act as a penetration enhancer, facilitating
the absorption of active ingredients through the skin.[1][3] Its mechanism is thought to
involve the disruption of the stratum corneum's lipid barrier.

Plasticizer: In applications like nail varnishes and hair sprays, DIPA functions as a plasticizer,
improving the flexibility and durability of the film.[3]

Vehicle in Topical Formulations: Due to its non-occlusive and spreading properties, it is an
ideal vehicle for creams, lotions, and ointments, aiding in the uniform application and delivery
of the APL[1][2][3]

Experimental Protocols

The following sections provide detailed methodologies for determining the key physicochemical
properties of Diisopropyl Adipate. These are generalized protocols based on standard
methods and should be adapted as per specific laboratory conditions and equipment.

Determination of Solubility

Objective: To determine the solubility of Diisopropyl Adipate in water and various organic
solvents.

Principle: A known amount of the solute (Diisopropyl Adipate) is added incrementally to a
fixed volume of the solvent until saturation is reached.

Methodology:

o Preparation: Place a precise volume (e.g., 1 mL) of the chosen solvent (e.g., water, ethanol,
acetone) into a clear glass test tube or vial at a controlled temperature (e.g., 25 °C).
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« Titration: Add small, measured increments of Diisopropyl Adipate to the solvent.

e Mixing: After each addition, vigorously shake or vortex the mixture for a set period (e.g., 1-2
minutes) to ensure thorough mixing.[10]

o Observation: Observe the solution for any undissolved solute. The point at which a slight
turbidity or the presence of undissolved droplets persists after mixing is considered the
saturation point.

e Quantification: The total amount of Diisopropyl Adipate added to reach the saturation point
is recorded. Solubility is expressed in mg/L or g/100mL. For qualitative assessment, if the
substance dissolves completely in a given ratio (e.g., 1 part solute to 10 parts solvent), it is
deemed soluble.

Measurement of Dynamic Viscosity

Objective: To measure the dynamic viscosity of Diisopropyl Adipate.

Principle: A rotational viscometer measures the torque required to rotate a spindle immersed in
the fluid at a constant speed. This torque is proportional to the fluid's viscosity.

Methodology (based on ASTM D2196):[7]

Apparatus: Use a rotational viscometer (e.g., Brookfield type) with appropriate spindles.

» Sample Preparation: Place a sufficient amount of Diisopropyl Adipate in the sample
container, ensuring the liquid level is adequate to immerse the spindle to the marked depth.

o Temperature Control: Bring the sample to the desired temperature (e.g., 25 °C) using a water
bath and allow it to equilibrate.

e Measurement:

o Select a spindle and rotational speed that will give a torque reading between 10% and
90% of the instrument's full-scale range.

o Immerse the rotating spindle into the liquid.
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o Allow the reading to stabilize before recording the torque value.

e Calculation: The dynamic viscosity (in cP or mPa:s) is calculated from the torque reading
using the calibration factor for the specific spindle and speed combination.[13]

Determination of n-Octanol/Water Partition Coefficient
(LogP)

Objective: To determine the LogP value of Diisopropyl Adipate, which indicates its lipophilicity.

Principle: The Shake Flask Method (OECD 107) involves dissolving the substance in a two-
phase system of n-octanol and water and measuring its concentration in each phase after
equilibrium is reached.[1][2]

Methodology:

o Preparation of Phases: Pre-saturate n-octanol with water and water with n-octanol by
shaking them together and allowing the layers to separate.

o Equilibration:

o Add a known amount of Diisopropyl Adipate to a mixture of the pre-saturated n-octanol
and water in a separatory funnel. The concentration should not exceed 0.01 mol/L in either
phase.[2]

o Shake the funnel vigorously for a set period to allow for partitioning between the two
phases.

o Allow the layers to separate completely. Centrifugation may be required to break up any
emulsions.[2]

e Analysis:
o Carefully separate the two layers.

o Determine the concentration of Diisopropyl Adipate in each phase using a suitable
analytical technique (e.g., Gas Chromatography, HPLC).
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» Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the
n-octanol phase to the concentration in the aqueous phase. The LogP is the base-10
logarithm of this value.[1]

Alternatively, the HPLC method (OECD 117) can be used, where the retention time on a
reverse-phase column is correlated to the LogP value.[14]

Measurement of Refractive Index

Objective: To measure the refractive index of Diisopropyl Adipate.

Principle: A refractometer measures the extent to which light is bent (refracted) when it moves
from air into the sample. This is dependent on the composition and temperature of the
substance.

Methodology (using a digital refractometer):[15]

» Calibration: Calibrate the instrument using a standard of known refractive index, typically
distilled water.

o Sample Application: Place a few drops of Diisopropyl Adipate onto the clean, dry prism of
the refractometer.

o Temperature Control: Ensure the sample is at the specified temperature (e.g., 20 °C) as the
refractive index is temperature-dependent.

o Measurement: Initiate the measurement. The instrument will automatically detect the critical
angle of total reflection and display the refractive index.

Determination of Flash Point

Objective: To determine the lowest temperature at which the vapors of Diisopropyl Adipate
will ignite.

Principle: The Pensky-Martens Closed Cup method (ASTM D93) involves heating the liquid in a
closed cup and introducing an ignition source at regular temperature intervals.[9][16]

Methodology:
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e Apparatus: Use a Pensky-Martens closed-cup tester.
o Sample Preparation: Fill the test cup with Diisopropyl Adipate to the marked level.
e Heating: Heat the sample at a slow, constant rate while continuously stirring.[9]

« Ignition Test: At specified temperature intervals, apply an ignition source (a small flame)
through an opening in the cup's lid into the vapor space above the liquid.

o Observation: The flash point is the lowest temperature at which the application of the ignition
source causes the vapors to ignite with a distinct flash.[9]

Visualization of Key Processes

The following diagrams illustrate the synthesis of Diisopropyl Adipate, its functional roles in a
topical formulation, and a general workflow for evaluating its skin penetration enhancement
properties.

Adipic Acid
(HOOC(CH2)4COOH)
IREiS [ Diisopropyl Adipate
Ll
Isopropanol Esterification Reaction
(2 molecules) (Heating/Reflux)

___________________ > Produce Water

I (byproduct, removed)
Acid Catalyst
(e.g., p-toluenesulfonic acid)

Click to download full resolution via product page

Synthesis of Diisopropyl Adipate via Esterification.
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Topical Formulation

Diisopropyl Adipate

Provides Emolliency &
Good Spreadability to
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Functional Roles of Diisopropyl Adipate in a Topical Formulation.
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Experimental Workflow for In Vitro Skin Penetration Study.

Conclusion

Diisopropyl Adipate is a multifunctional excipient with a well-characterized physicochemical
profile that makes it highly suitable for advanced research and development, particularly in the
field of topical and transdermal drug delivery. Its properties as an emollient, solvent, and
penetration enhancer offer formulators significant advantages in creating elegant, effective, and
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patient-compliant products. The standardized protocols provided in this guide serve as a
foundation for researchers to accurately assess its properties and effectively harness its
potential in innovative pharmaceutical formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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